Cas no 27114-20-1 (1,2-Ethanediamine,N1,N1-diethyl-N2-(2-quinolinylmethyl)-, hydrochloride (1:3))

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-(2-quinolinylmethyl)-, hydrochloride (1:3)
• CAS No: 27114-20-1
• MF: C₁₆H₂₄ClN₃
• MW: 293.834862709045
• CID: 284847
• PubChem ID: 54610196
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-(2-quinolinylmethyl)-, hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-(2-quinolinylmethyl)-, hydrochloride (1:3)
• 27114-20-1
• NSC-147899
• N~1~,N~1~-Diethyl-N~2~-[(quinolin-2-yl)methyl]ethane-1,2-diamine--hydrogen chloride (1/1)
• NSC147899
• DTXSID40715121

• Inchi： 1S/C16H23N3.ClH/c1-3-19(4-2)12-11-17-13-15-10-9-14-7-5-6-8-16(14)18-15;/h5-10,17H,3-4,11-13H2,1-2H3;1H
• InChI Key： SBDSNLSQEAFWEI-UHFFFAOYSA-N
• SMILES： Cl.N(CC)(CC)CCNCC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 257.18939
• Monoisotopic Mass: 293.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Density: 1.036
• Boiling Point: 375.1°C at 760 mmHg
• Flash Point: 180.7°C
• Refractive Index: 1.576
• PSA: 28.16